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An In-depth Technical Guide on the Fundamental Characteristics of the Stable 71Ga Isotope
For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stable isotope Gallium-71 (71Ga),
detailing its core nuclear properties, analytical methodologies, and its significant role as a
precursor in the production of radiopharmaceuticals. The information is presented to support
advanced research and development applications.

Core Nuclear and Physical Properties

Gallium-71 is one of two stable isotopes of gallium, comprising a significant fraction of the
element's natural abundance.[1][2] Its nuclear structure and properties are fundamental to its
applications in various scientific fields.

A summary of the key nuclear and physical data for 71Ga is presented in Table 1.

Table 1: Core Nuclear and Physical Properties of 71Ga
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Property Value Units
Natural Abundance 39.892(50) %
Atomic Mass 70.924703(6) u
Number of Protons (2) 31

Number of Neutrons (N) 40

Spin and Parity (I11) 3/2-

Nuclear Binding Energy 618.949 MeV
Magnetic Dipole Moment (u) +2.56033(9) MN
Electric Quadrupole Moment +0.107(1) barn
Q

Charge Radius 4.0118(18) fm

| Half-life | Stable | |

Sources:[1][2][3][4]

Nuclear Magnetic Resonance (NMR) Properties

71Ga is an NMR-active nucleus. As a quadrupolar nucleus (spin | > 1/2), its NMR signals are
influenced by the interaction between its nuclear electric quadrupole moment and the local
electric field gradient (EFG).[4][5] This makes 71Ga NMR a sensitive probe of the local
chemical environment, coordination, and symmetry around the gallium atom in a molecule or
solid lattice.[6] Among the two stable gallium isotopes, 71Ga is generally the preferred nucleus
for NMR studies due to its higher sensitivity and the narrower signal linewidths it produces
compared to 69Ga.[7][8]

Key NMR properties for the 71Ga isotope are summarized in Table 2.

Table 2: Nuclear Magnetic Resonance (NMR) Properties of 71Ga
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Property Value Units
Nuclear Spin (1) 312
Gyromagnetic Ratio (y) 8.1812 x 107 rad T-1 s-1
Resonance Frequency (v0) at

13.0208 MHz
17T
Resonance Frequency (v0) at

152.476 MHz
11.744T
Electric Quadrupole Moment

+0.107(1) barn (100 fm2)

Q)

Relative Sensitivity (1H =1.00)  0.143

| Standard Reference | 1 M Ga(NO3)3 in D20 | |

Sources:[3][8][9]

The spin of 1=3/2 results in four energy levels in the presence of an external magnetic field

(BO), with quantum numbers ml = +3/2, +1/2, -1/2, and -3/2. The diagram below illustrates this

energy level splitting.
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71Ga Nuclear Spin Energy Levels (1=3/2)

No B-field | =3/2

External B-field (Bo)

m_|=+3/2

Am_| =-

m_1=+1/2

Am_| =-
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Workflow: From Stable 71Ga to 68Ga-Radiopharmaceutical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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